Cas no 2680889-73-8 (benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate)

• Product Name: benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate
• CAS No: 2680889-73-8
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5627694
• PubChem ID: 165937575
• Update Time: 2025-05-23

benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-hydroxybutyl)-N-[(isoquinolin-5-yl)methyl]carbamate
• 2680889-73-8
• EN300-28300325
• benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate

• Inchi： 1S/C22H24N2O3/c25-14-5-4-13-24(22(26)27-17-18-7-2-1-3-8-18)16-20-10-6-9-19-15-23-12-11-21(19)20/h1-3,6-12,15,25H,4-5,13-14,16-17H2
• InChI Key： GPQSTNDTUNZJJW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1=CC=CC2C=NC=CC1=2)CCCCO)=O

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų

Additional information on benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate

Benzyl N-(4-Hydroxybutyl)-N-(Isoquinolin-5-yl)methylcarbamate (CAS No. 2680889-73-8): A Comprehensive Overview

Benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate (CAS No. 2680889-73-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate consists of a benzyl group, a hydroxybutyl moiety, and an isoquinoline ring, all interconnected through a carbamate linkage. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent research findings have highlighted the potential of benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate as a potent modulator of specific enzymes and receptors. For instance, studies have shown that this compound exhibits significant activity against certain kinases, which are key players in cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic modulation capabilities, benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for its use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Moreover, the synthesis of benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multi-step processes involving selective functional group manipulations. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and commercial purposes.

The safety profile of benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, benzyl N-(4-hydroxybutyl)-N-(isoquinolin-5-yl)methylcarbamate (CAS No. 2680889-73-8) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and safety profile make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.